2-(2,4-Difluorophenyl)-1-(piperazin-1-yl)ethan-1-one
Overview
Description
2-(2,4-Difluorophenyl)-1-(piperazin-1-yl)ethan-1-one, also known as 2,4-DFPE, is an organic compound with a wide range of applications in scientific research. It is a versatile compound that can be used in a variety of experiments and has been studied extensively in the laboratory. The compound has been used in a variety of scientific research applications, including drug design, protein engineering, and biochemical studies.
Scientific Research Applications
2-(2,4-Difluorophenyl)-1-(piperazin-1-yl)ethan-1-one has been used in a variety of scientific research applications, including drug design, protein engineering, and biochemical studies. In drug design, this compound is used to design and synthesize new drugs with improved pharmacological properties. In protein engineering, this compound is used to design and synthesize novel proteins with improved biological activity. In biochemical studies, this compound is used to study the biochemical properties of proteins and other biological molecules.
Mechanism of Action
The mechanism of action of 2-(2,4-Difluorophenyl)-1-(piperazin-1-yl)ethan-1-one is not fully understood. However, it is believed that the compound binds to proteins and other molecules in the body and modifies their structure and function. This interaction is thought to be responsible for the compound’s effects on biochemical and physiological processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In biochemical studies, this compound has been shown to modulate the activity of enzymes and other proteins. In physiological studies, this compound has been shown to have a variety of effects, including modulating the activity of hormones, neurotransmitters, and other cellular components.
Advantages and Limitations for Lab Experiments
2-(2,4-Difluorophenyl)-1-(piperazin-1-yl)ethan-1-one is a versatile compound that can be used in a variety of experiments. The compound has several advantages for lab experiments, including its low cost, ease of synthesis, and wide range of applications. However, there are also some limitations to using this compound in experiments, including its low solubility and potential for toxicity.
Future Directions
There are a number of potential future directions for research using 2-(2,4-Difluorophenyl)-1-(piperazin-1-yl)ethan-1-one. These include further research into the compound’s mechanism of action, its effects on biochemical and physiological processes, and its potential applications in drug design and protein engineering. Additionally, further research into the compound’s toxicity and solubility could help to optimize its use in lab experiments.
Properties
IUPAC Name |
2-(2,4-difluorophenyl)-1-piperazin-1-ylethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14F2N2O/c13-10-2-1-9(11(14)8-10)7-12(17)16-5-3-15-4-6-16/h1-2,8,15H,3-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHIAJYDEDQMYOV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C(=O)CC2=C(C=C(C=C2)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14F2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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